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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals: An In-Depth Look at Two

Common Emollients

In the landscape of cosmetic and pharmaceutical formulation, the selection of emollients is a

critical determinant of a product's sensory profile, performance, and consumer acceptance. For

years, dimethicone, a silicone-based polymer, has been a go-to ingredient for its unique

lubricating and skin-feel properties. However, with a growing demand for natural and

sustainable ingredients, alternatives like diheptyl succinate are gaining prominence. This

guide provides a comprehensive comparative analysis of diheptyl succinate and dimethicone,

presenting experimental data and detailed methodologies to aid in formulation decisions.

Physicochemical and Functional Properties
Diheptyl succinate is a 100% plant-based, biodegradable emollient derived from castor oil.[1]

[2] It is often marketed as a natural substitute for silicones, offering a non-greasy, silky feel to

formulations.[2][3] Dimethicone, a non-biodegradable, synthetic polydimethylsiloxane, is valued

for its ability to form a protective, breathable barrier on the skin, enhancing spreadability and

reducing moisture loss.[4][5]

The following tables summarize the key properties and performance characteristics of both

ingredients.
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Property Diheptyl Succinate Dimethicone

INCI Name Diheptyl Succinate Dimethicone

Source Plant-derived (Castor Oil)[1][2] Synthetic (from Silica)[6]

Biodegradability Readily biodegradable[3] Non-biodegradable

Key Functions Emollient, Skin Conditioning[7]
Emollient, Skin Protectant,

Occlusive Agent[8][9]

Common Trade Names

Often part of "LexFeel N"

series (with Capryloyl

Glycerin/Sebacic Acid

Copolymer)[3]

Various

Sensory Profile
Lightweight, non-greasy, silky,

powdery feel[10]

Smooth, silky, velvety feel,

reduces tackiness[9]

Solubility Oil Soluble
Insoluble in water, dispersible

in oils[6]

Performance Analysis: A Quantitative Comparison
While direct head-to-head quantitative data from a single study is limited, the following tables

synthesize available information to provide a comparative overview of their performance in key

areas.

Table 1: Sensory Profile Comparison
Sensory perception is a critical factor in consumer acceptance. Diheptyl succinate,

particularly in blends like the LexFeel N series, is specifically designed to mimic the sensory

experience of dimethicone.[3][10]
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Sensory Attribute
Diheptyl Succinate (as
LexFeel N series)

Dimethicone (various
viscosities)

Spreadability

Designed to match the

spreading speed of

corresponding dimethicone

viscosities (e.g., 10 cSt to 350

cSt)[11][12]

Excellent, varies with

viscosity[8]

Feel during Application
Silky, smooth, easy to

apply[10]

Smooth, gliding, reduces

drag[9]

Afterfeel
Powdery, light, dry, non-

greasy[10]
Soft, velvety, non-tacky[8]

Greasiness Reduction
Can reduce the greasiness of

natural oils in formulations[3]

Reduces oily feeling of some

creams[8]

Shine Enhancement
Enhances shine on skin and

hair[2]

Can provide a matte or shiny

finish depending on

formulation

Table 2: Functional Performance Comparison
The functional performance of these emollients is primarily related to their ability to improve

skin hydration and barrier function.
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Performance Metric Diheptyl Succinate Dimethicone

Moisturization
Forms a water-resistant film to

prevent moisture loss[2]

Forms a barrier to prevent

transepidermal water loss

(TEWL)[9]

Occlusivity
Provides some occlusivity

through film formation[2]

Acts as an occlusive agent,

with effectiveness varying by

formulation[8]

Comedogenicity
Generally considered non-

comedogenic
Non-comedogenic[4]

Hypoallergenicity
Generally considered safe and

non-irritating

Hypoallergenic and non-

irritating[5]

Experimental Protocols
To ensure the reproducibility and validity of comparative studies, standardized experimental

protocols are essential. The following sections detail the methodologies for key performance

evaluations.

Sensory Analysis Protocol
Objective: To quantitatively and qualitatively assess the sensory attributes of a skin cream

containing either diheptyl succinate or dimethicone.

Methodology: Descriptive analysis is conducted using a trained sensory panel (typically 10-15

panelists).[13][14][15]

Panelist Training: Panelists are trained to identify and rate the intensity of specific sensory

attributes on a structured scale (e.g., a 10-point or 15-point scale).[16]

Sample Preparation: Creams with standardized concentrations of diheptyl succinate and

dimethicone are prepared in a neutral base. Samples are presented in coded, identical

containers to blind the panelists.[13]

Evaluation Procedure:
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Appearance: Panelists assess visual attributes like gloss, color, and texture in the

container.

Pick-up: Panelists evaluate properties like firmness and stickiness upon first touching the

product.[14]

Rub-out: A standardized amount of the cream is applied to a designated area of the

forearm. Panelists evaluate attributes such as spreadability, thickness, and absorption

during application.[14]

Afterfeel: At specific time points (e.g., 1 minute and 5 minutes after application), panelists

assess the residual feel on the skin, including slipperiness, moisture, stickiness,

greasiness, and softness.[14][15]

Data Analysis: The intensity ratings for each attribute are collected and statistically analyzed

to determine significant differences between the samples.

Spreadability Testing Protocol
Objective: To quantitatively measure and compare the spreadability of creams containing

diheptyl succinate and dimethicone.

Methodology: The parallel-plate method is a common and straightforward technique.[1]

Apparatus: A flat, smooth surface (e.g., a glass plate) and a standard weight or a texture

analyzer are used.[17][18]

Sample Application: A pre-determined volume or weight of the cream is placed on the center

of the glass plate.[17]

Measurement:

A second glass plate is placed on top of the sample.

A standard weight is applied for a specific duration, or a texture analyzer applies a

controlled force.[18]

The diameter of the spread cream is measured.[17]
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Calculation: The spreadability is often expressed as the area of the circle formed by the

spread sample. The larger the area, the greater the spreadability.

Transepidermal Water Loss (TEWL) Measurement
Protocol
Objective: To assess the effect of diheptyl succinate and dimethicone on the skin's barrier

function by measuring TEWL.

Methodology: An in vivo study using an open-chamber evaporimeter (e.g., Tewameter®).[19]

[20]

Subject Acclimatization: Subjects are required to acclimatize in a room with controlled

temperature and humidity for at least 20-30 minutes before measurements are taken.[20]

Baseline Measurement: A baseline TEWL reading is taken from a designated area on the

forearm before the product is applied.[20]

Product Application: A standardized amount of the test cream is applied to the designated

skin area.

Post-Application Measurements: TEWL readings are taken from the treated area at specified

time intervals (e.g., 1, 2, and 4 hours after application). An untreated area serves as a

control.

Data Analysis: The TEWL values are recorded in g/m²/h. A reduction in TEWL compared to

the baseline and the untreated control indicates an improvement in the skin's barrier

function.[19]

Logical Workflow for Comparative Analysis
The following diagram illustrates a logical workflow for the comparative analysis of diheptyl
succinate and dimethicone in skin cream formulations.
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Phase 1: Formulation

Phase 2: Physicochemical Characterization Phase 3: Performance Evaluation

Phase 4: Data Analysis & Conclusion

Formulate Base Cream

Incorporate Diheptyl Succinate Incorporate Dimethicone

Viscosity Measurement pH MeasurementStability Testing Sensory Panel Analysis Spreadability TestingTEWL Measurement

Statistical Analysis of Data

Comparative Report Generation

Conclusion on Performance & Suitability

Click to download full resolution via product page

Caption: Workflow for the comparative analysis of emollients in skin creams.

Conclusion
Both diheptyl succinate and dimethicone are effective emollients that significantly enhance

the sensory properties of skin creams. Dimethicone has a long history of use and is well-

characterized for its film-forming and occlusive properties. Diheptyl succinate presents a

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b101398?utm_src=pdf-body-img
https://www.benchchem.com/product/b101398?utm_src=pdf-body
https://www.benchchem.com/product/b101398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compelling natural and biodegradable alternative, with manufacturers claiming comparable

sensory performance to various grades of dimethicone.

The choice between these two ingredients will depend on the specific goals of the formulation.

For products where a "natural" or "silicone-free" claim is desired, diheptyl succinate is an

excellent option. For formulations where cost and a long-established performance profile are

paramount, dimethicone remains a reliable choice. The experimental protocols outlined in this

guide provide a framework for conducting in-house comparative studies to determine the most

suitable emollient for a given application. Further research presenting direct, quantitative

comparisons of these two ingredients in the same formulation base would be highly valuable to

the cosmetic and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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